molecular formula C7H5BrFN3 B1447267 2-Amino-7-bromo-5-fluoro-1H-benzimidazole CAS No. 1388050-29-0

2-Amino-7-bromo-5-fluoro-1H-benzimidazole

Cat. No. B1447267
CAS RN: 1388050-29-0
M. Wt: 230.04 g/mol
InChI Key: GQWZHDICIBDXFI-UHFFFAOYSA-N
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Description

2-Amino-7-bromo-5-fluoro-1H-benzimidazole (ABF) is a heterocyclic compound belonging to the benzimidazole family. It is composed of two nitrogen atoms, one bromine atom, one fluorine atom and one hydrogen atom. It is an important component of various pharmaceuticals and agrochemicals and has been used in the synthesis of various heterocyclic compounds. It is also used in the synthesis of fluorescent dyes, polymers and organic molecules.

Scientific Research Applications

Anticancer Activity

Benzimidazole derivatives, including 2-Amino-7-bromo-5-fluoro-1H-benzimidazole, have been studied for their potential as anticancer agents . The presence of a methyl group at the 5 (6)-position on the benzimidazole scaffold and the presence of electron-donating groups (OH, OMe, –NMe 2, –O–CH 2 –C 6 H 5) have been found to significantly increase anticancer activity .

Antiviral Activity

Benzimidazole compounds have shown promise in antiviral research . Substituted benzimidazoles have demonstrated nanomolar activity against respiratory syncytial virus .

Antifungal Activity

Benzimidazole derivatives have also been found to have antifungal properties . They have shown inhibitory actions against fungal growth, including C. albicans and C. neoformans var. grubii .

Antibacterial Activity

Benzimidazole derivatives have been reported for antibacterial action against S. aureus, Staphylococcus epidermidis, K. pneumoniae and E. coli . They have also shown good to moderate inhibitory actions against S. aureus and M. tuberculosis H37Rv .

Antiprotozoal Activity

Benzimidazole compounds have been screened for their antiprotozoal activities . They have shown inhibitory activity against protozoan parasites .

Anti-Inflammatory and Analgesic Activity

Benzimidazole compounds have been studied for their anti-inflammatory and analgesic properties . They have been found to have potential in treating inflammation and pain .

Antihypertensive Activity

Benzimidazole derivatives have been explored for their potential as antihypertensive agents . They have shown promise in the treatment of high blood pressure .

Antioxidant Activity

Benzimidazole compounds have been studied for their antioxidant properties . They have shown potential in neutralizing harmful free radicals in the body .

Mechanism of Action

Target of Action

It’s known that benzimidazole derivatives have been found in many important synthetic drug molecules which bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, making benzimidazole derivatives useful in developing new therapeutic agents .

Mode of Action

Benzimidazole derivatives are known to interact with their targets, leading to various changes . For instance, they can inhibit the activity of certain enzymes or modulate the function of specific receptors . The presence of bromo and fluoro groups in the benzimidazole structure may enhance its interaction with the target, potentially increasing its efficacy .

Biochemical Pathways

Benzimidazole derivatives are known to influence a variety of biochemical pathways . They can affect the function of enzymes, receptors, and other proteins, leading to downstream effects on cellular processes .

Pharmacokinetics

The presence of bromo and fluoro groups in the benzimidazole structure may influence its pharmacokinetic properties . These groups could potentially affect the compound’s solubility, stability, and bioavailability .

Result of Action

Benzimidazole derivatives are known to have a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . The presence of bromo and fluoro groups in the benzimidazole structure may enhance these effects .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially affect the action of benzimidazole derivatives

properties

IUPAC Name

4-bromo-6-fluoro-1H-benzimidazol-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5BrFN3/c8-4-1-3(9)2-5-6(4)12-7(10)11-5/h1-2H,(H3,10,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GQWZHDICIBDXFI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C2=C1NC(=N2)N)Br)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5BrFN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

230.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Amino-7-bromo-5-fluoro-1H-benzimidazole
Reactant of Route 2
2-Amino-7-bromo-5-fluoro-1H-benzimidazole
Reactant of Route 3
2-Amino-7-bromo-5-fluoro-1H-benzimidazole
Reactant of Route 4
2-Amino-7-bromo-5-fluoro-1H-benzimidazole
Reactant of Route 5
2-Amino-7-bromo-5-fluoro-1H-benzimidazole
Reactant of Route 6
2-Amino-7-bromo-5-fluoro-1H-benzimidazole

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